Cas no 15641-17-5 (Benzeneacetic acid, (1H-indol-3-ylmethylene)hydrazide)

• Product Name: Benzeneacetic acid, (1H-indol-3-ylmethylene)hydrazide
• CAS No: 15641-17-5
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 3801248
• PubChem ID: 135411716
• Update Time: 2025-04-22

Benzeneacetic acid, (1H-indol-3-ylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, (1H-indol-3-ylmethylene)hydrazide
• (E)-N'-((1H-indol-3-yl)methylene)-2-phenylacetohydrazide
• WAY-313137
• N'-((1h-indol-3-yl)methylene)-2-phenylacetohydrazide
• N'-[(E)-1H-indol-3-ylmethylidene]-2-phenylacetohydrazide
• N'-[(E)-(1H-INDOL-3-YL)METHYLIDENE]-2-PHENYLACETOHYDRAZIDE
• Antiproliferative agent-16
• STK103085
• SCHEMBL13381082
• DA-61132
• CS-0626625
• N'-(1H-indol-3-ylmethylene)-2-phenylacetohydrazide
• HY-148453
• AKOS000576749
• CHEMBL4568707
• 15641-17-5
• TS-09313

• Inchi： 1S/C17H15N3O/c21-17(10-13-6-2-1-3-7-13)20-19-12-14-11-18-16-9-5-4-8-15(14)16/h1-9,11-12,18H,10H2,(H,20,21)/b19-12+
• InChI Key： VDNPCDIEIGAGRI-XDHOZWIPSA-N
• SMILES： O=C(CC1C=CC=CC=1)N/N=C/C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 277.121512110g/mol
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.2Ų